Cas no 138343-75-6 (tert-Butyl 3-Methylpyridin-2-ylcarbamate)

Tert-Butyl 3-Methylpyridin-2-ylcarbamate is a chemically stable carbamate derivative featuring a pyridine core with a methyl substituent at the 3-position. This compound is commonly utilized as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its tert-butyloxycarbonyl (Boc) protecting group enhances selectivity in reactions, enabling controlled deprotection under mild acidic conditions. The methyl group on the pyridine ring contributes to steric and electronic modulation, facilitating tailored reactivity in coupling or functionalization processes. The compound’s well-defined structure and purity make it suitable for precision synthesis, ensuring reproducibility in complex molecular frameworks. Proper handling and storage under inert conditions are recommended to maintain stability.
tert-Butyl 3-Methylpyridin-2-ylcarbamate structure
138343-75-6 structure
Product Name:tert-Butyl 3-Methylpyridin-2-ylcarbamate
CAS No:138343-75-6
MF:C11H16N2O2
MW:208.256942749023
MDL:MFCD03425358
CID:840314
PubChem ID:11745848
Update Time:2025-05-27

tert-Butyl 3-Methylpyridin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 2-(N-Boc-Amino)-3-methylpyridine
    • 2-(BOC-AMINO)-3-METHYLPYRIDINE
    • 2-BOC-Amino-3-picoline
    • Carbamic acid,N-(3-methyl-2-pyridinyl)-,1,1-dimethylethyl ester
    • tert-Butyl (3-methylpyridin-2-yl)carbamate
    • tert-butyl N-(3-methylpyridin-2-yl)carbamate
    • 1,1-Dimethylethyl (3-methyl-2-pyridinyl)carbamate
    • 2-tert-butoxycarbonylamino-3-methylpyridine
    • Carbamic acid, (3-methyl-2-pyridinyl)-, 1,1-dimethylethyl ester
    • (3-methyl-pyridin-2-yl)-carbamic acid tert-butyl ester
    • 2-(tert-Butoxycarbonylamino)-3-methylpyridine
    • TERT-BUTYL 3-METHYLPYRIDIN-2-YLCARBAMATE
    • 2-(N-Boc-Amino)-3-methylpyridine;2-BOC-Amino-3-picolin
    • DTXSID50471721
    • MFCD03425358
    • Carbamic acid, N-(3-methyl-2-pyridinyl)-, 1,1-dimethylethyl ester
    • N-(3-methyl-pyridin-2-yl)-carbamic acid tert-butyl ester
    • 10P-376S
    • tert-Butyl 3-methyl-2-pyridylcarbamate
    • 2-(t-butoxycarbonylamino)-3-methylpyridine
    • AKOS004912563
    • Z1505694077
    • B6201
    • SY028426
    • MJPLUXLNYQHWIU-UHFFFAOYSA-N
    • 2-(Boc-amino)-3-methylpyridine, 97%
    • EN300-176530
    • FT-0697621
    • 138343-75-6
    • t-Butyl (3-methyl-2-pyridyl)carbamate
    • 2-(N-Boc)amino-3-methylpyridine
    • A807375
    • J-506515
    • 4-CYANO-BIPHENYL-4-CARBOXYLICACID
    • 2-(t-butyloxycarbonylamino)-3-methylpyridine
    • SCHEMBL68279
    • CS-W001433
    • CHEMBL4995865
    • 2-(N-Boc-Amino)-3-methylpyridine;2-BOC-Amino-3-picoline
    • 2-(N-t-butoxycarbonylamino)-3-methylpyridine
    • DB-049829
    • tert-Butyl 3-Methylpyridin-2-ylcarbamate
    • MDL: MFCD03425358
    • Inchi: 1S/C11H16N2O2/c1-8-6-5-7-12-9(8)13-10(14)15-11(2,3)4/h5-7H,1-4H3,(H,12,13,14)
    • InChI Key: MJPLUXLNYQHWIU-UHFFFAOYSA-N
    • SMILES: O(C(NC1C(C)=CC=CN=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 208.12100
  • Monoisotopic Mass: 208.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.2
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.108
  • Melting Point: 134-138 °C (lit.)
  • Boiling Point: 268.517℃/760mmHg
  • Flash Point: 116.195°C
  • Refractive Index: 1.541
  • PSA: 51.22000
  • LogP: 2.81000

tert-Butyl 3-Methylpyridin-2-ylcarbamate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H317-H319
  • Warning Statement: P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-36-43
  • Safety Instruction: S26-S36/37
  • Hazardous Material Identification: Xn
  • Storage Condition:Sealed in dry,Room Temperature
  • Risk Phrases:R22; R36; R43
  • Safety Term:S26-36/37

tert-Butyl 3-Methylpyridin-2-ylcarbamate Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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tert-Butyl 3-Methylpyridin-2-ylcarbamate Production Method

tert-Butyl 3-Methylpyridin-2-ylcarbamate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:138343-75-6)tert-Butyl 3-Methylpyridin-2-ylcarbamate
Order Number:A807375
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:47
Price ($):210.0
Email:sales@amadischem.com

Additional information on tert-Butyl 3-Methylpyridin-2-ylcarbamate

Comprehensive Overview of tert-Butyl 3-Methylpyridin-2-ylcarbamate (CAS No. 138343-75-6): Properties, Applications, and Industry Insights

tert-Butyl 3-Methylpyridin-2-ylcarbamate (CAS No. 138343-75-6) is a specialized organic compound widely recognized for its role as a versatile intermediate in pharmaceutical and agrochemical synthesis. This compound, featuring a pyridine core substituted with a methyl group and a carbamate functional group protected by a tert-butyl moiety, has garnered significant attention due to its unique structural properties and reactivity. Its molecular formula, C11H16N2O2, and precise molecular weight (208.26 g/mol) make it a critical building block for designing bioactive molecules.

In recent years, the demand for tert-Butyl 3-Methylpyridin-2-ylcarbamate has surged, driven by its applications in developing small-molecule drugs and crop protection agents. Researchers frequently highlight its utility in medicinal chemistry, particularly in the synthesis of kinase inhibitors and central nervous system (CNS) therapeutics. The compound’s carbamate group offers excellent stability under physiological conditions, making it a preferred choice for prodrug strategies. Additionally, its tert-butyl protection enhances solubility and bioavailability, addressing key challenges in drug formulation.

From an industrial perspective, CAS No. 138343-75-6 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, manufacturers are optimizing routes to produce this compound using catalytic methods and renewable feedstocks. A 2023 study published in the Journal of Organic Chemistry emphasized the role of tert-Butyl 3-Methylpyridin-2-ylcarbamate in reducing waste generation during multi-step syntheses, aligning with the principles of atom economy.

Another trending topic linked to this compound is its potential in precision agriculture. As the agrochemical industry shifts toward targeted pest control, derivatives of 3-Methylpyridin-2-ylcarbamate are being explored for their selective herbicidal and fungicidal activities. Its modular structure allows for facile derivatization, enabling researchers to fine-tune biological efficacy while minimizing ecological impact—a priority for modern integrated pest management (IPM) systems.

For laboratory professionals, handling tert-Butyl 3-Methylpyridin-2-ylcarbamate requires attention to storage conditions (typically under inert atmospheres at low temperatures) and compatibility with common reagents. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity, which is crucial given its role in high-value applications. Suppliers often provide technical data sheets detailing spectroscopic profiles and chromatographic retention times to ensure reproducibility.

In summary, tert-Butyl 3-Methylpyridin-2-ylcarbamate (CAS No. 138343-75-6) represents a nexus of innovation across pharmaceuticals, agrochemicals, and sustainable chemistry. Its adaptability to diverse synthetic pathways and alignment with industry trends—such as green synthesis and precision drug design—underscore its enduring relevance. As research continues to uncover new applications, this compound is poised to remain a cornerstone of modern organic synthesis.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:138343-75-6)tert-Butyl 3-Methylpyridin-2-ylcarbamate
A807375
Purity:99%
Quantity:100g
Price ($):210.0
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